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Abstract: This technical guide provides an in-depth overview of the borane-tetrahydrofuran
(BH₃•THF) complex, a pivotal reagent in modern organic synthesis. As a stabilized,

commercially available source of borane, this Lewis acid-base adduct offers significant

advantages in handling and safety over gaseous diborane.[1][2][3] This document details its

physicochemical properties, synthesis, and key applications, with a focus on hydroboration and

the selective reduction of various functional groups.[3][4][5][6] Detailed experimental protocols,

quantitative data tables, and reaction pathway visualizations are provided to support

researchers, scientists, and drug development professionals in its effective and safe utilization.

Introduction
Borane-tetrahydrofuran (BH₃•THF) is a coordination complex formed between the Lewis acid

borane (BH₃) and the Lewis base tetrahydrofuran (THF).[1][7][8] In this adduct, the electron-

deficient boron atom accepts a lone pair of electrons from the oxygen atom in the THF

molecule, forming a stable, colorless solution.[1][7] This complexation prevents borane from

dimerizing into diborane (B₂H₆), a toxic, flammable, and explosive gas that is difficult to handle.

[1][9] Consequently, BH₃•THF serves as a convenient and safer surrogate for diborane, and is

widely used for two primary classes of reactions: the hydroboration of alkenes and alkynes,

and the chemoselective reduction of functional groups such as carboxylic acids, amides, and

nitriles.[3][4][5][6][10]
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Physicochemical and Safety Properties
The BH₃•THF complex is typically supplied as a 1 M solution in tetrahydrofuran. Its properties

are summarized below.

Physical and Chemical Properties
Property Value References

CAS Number 14044-65-6 [5][11]

Chemical Formula C₄H₁₁BO [5][7][8]

Molecular Weight 85.94 g/mol [7][11]

Appearance Colorless to pale yellow liquid [7][8][12]

Density (1M in THF) 0.876 - 0.898 g/mL at 25 °C [7]

Flash Point
-17 °C to -22 °C (-5.7 °F to 1

°F)
[5][12]

Boiling Point
Decomposes; THF boils at ~66

°C
[7]

Stability
Thermally unstable; stabilized

with ~0.005 M NaBH₄

Solubility Soluble in ethereal solvents [7]

GHS Hazard Summary
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Hazard Class Hazard Statement References

Flammable Liquids
H225: Highly flammable liquid

and vapor
[1][13]

Water-Reactive

H260: In contact with water

releases flammable gases

which may ignite

spontaneously

[1][13]

Acute Toxicity, Oral H302: Harmful if swallowed [1]

Eye Damage
H318: Causes serious eye

damage
[1]

Skin Irritation H315: Causes skin irritation [5][13]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation
[5]

Carcinogenicity
H351: Suspected of causing

cancer (due to THF)
[14]

Peroxide Formation
May form explosive peroxides

upon exposure to air
[6][12][14]

Synthesis and Formation
The BH₃•THF adduct is formed through the donation of a lone pair of electrons from the oxygen

atom of THF (the Lewis base) to the empty p-orbital of the boron atom in borane (the Lewis

acid). While commercially available, it can be prepared in the laboratory via several routes,

including the reaction of sodium borohydride with iodine or the reaction of boron trifluoride

etherate with sodium borohydride in THF.[5][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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